9a-phenyl-octahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one

• IUPAC Name: 9a-phenyl-2,3,4,5,8,9-hexahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one
• InChI: InChI=1S/C14H18N2O/c17-13-8-9-14(12-6-2-1-3-7-12)15-10-4-5-11-16(13)14/h1-3,6-7,15H,4-5,8-11H2
• InChI Key: AAGAEUXQMWSWME-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=O)CCC2(NC1)C3=CC=CC=C3
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

9a-Phenyl-octahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one, commonly referred to as 9a-PHP, is a synthetic compound that is used for a variety of scientific research purposes. 9a-PHP is an aromatic heterocyclic molecule that contains a pyrrolo-pyridine ring system and a phenyl ring. 9a-PHP is a versatile compound that can be used in a range of applications due to its unique structure and properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Diversity-Oriented Synthetic Approaches : A study by Hussain et al. (2014) developed an efficient diversity-oriented synthetic approach for producing fused heterocycles like 9H-benzo[b]pyrrolo[1,2-g][1,2,3]triazolo[1,5-d][1,4]diazepines. This method offers high substrate tolerance and could lead to novel biologically active compounds or drug lead molecules (Hussain et al., 2014).
• Structural Analysis : Alonso et al. (2020) conducted regiospecific synthesis and structural studies on related compounds, such as 3,5-Dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones, offering insights into their chemical structures and properties (Alonso et al., 2020).

Pharmacological and Biological Activities

• Potential in Anticonvulsant Drugs : Wong et al. (1986) explored the conformational analysis of ureides, including phenyl derivatives of diazepines, which are active against grand mal epilepsy. This study provides insights into the structural factors influencing their activity (Wong et al., 1986).
• Neuroprotective Effects : Severino et al. (2019) discussed Neurounina-1, a compound with neuroprotective effects during stroke, which is structurally related to the diazepine family. This could indicate potential applications in neuroprotection and stroke treatment (Severino et al., 2019).

Novel Synthesis Methods

• One-Pot Synthesis : Nikpassand et al. (2017) reported a method for synthesizing derivatives starting from benzaldehydes, which could be applicable for producing compounds related to 9a-phenyl-octahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one (Nikpassand et al., 2017).

Electrochemical Studies

• Electrochemical Reduction : Lloyd et al. (1980, 1981) investigated the electrochemical reduction of related cations, leading to the formation of pyrrolodiazepines. These studies can be relevant for understanding the electrochemical behaviors of similar compounds (Lloyd et al., 1980) (Lloyd et al., 1981).